Cas no 2750139-24-1 ((1-tert-butoxycarbonylazetidin-3-yl)boronic acid)

• Product Name: (1-tert-butoxycarbonylazetidin-3-yl)boronic acid
• CAS No: 2750139-24-1
• MF: C₈H₁₆BNO₄
• MW: 201.027942657471
• MDL: MFCD31705658
• CID: 5304714
• PubChem ID: 133633731
• Update Time: 2026-03-10

(1-tert-butoxycarbonylazetidin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)azetidin-3-yl)boronic acid
• {1-[(tert-butoxy)carbonyl]azetidin-3-yl}boronic acid
• 1-Boc-azetidine-3-boronic acid
• STR11866
• AT11431
• (1-tert-butoxycarbonylazetidin-3-yl)boronic acid
• MFCD31705658
• 1-(tert-butoxycarbonyl)azetidin-3-ylboronic acid
• 2750139-24-1
• AKOS037655968
• EN300-197339

• MDL： MFCD31705658
• Inchi： 1S/C8H16BNO4/c1-8(2,3)14-7(11)10-4-6(5-10)9(12)13/h6,12-13H,4-5H2,1-3H3
• InChI Key： HJHDNJORHKZPTI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(B(O)O)C1)=O

Computed Properties

• Exact Mass: 201.1172382g/mol
• Monoisotopic Mass: 201.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Additional information on (1-tert-butoxycarbonylazetidin-3-yl)boronic acid

Recent Advances in the Application of (1-tert-Butoxycarbonylazetidin-3-yl)boronic Acid (CAS: 2750139-24-1) in Chemical Biology and Drug Discovery

The compound (1-tert-butoxycarbonylazetidin-3-yl)boronic acid (CAS: 2750139-24-1) has recently emerged as a pivotal intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and drug discovery. This boronic acid derivative, characterized by its azetidine ring and tert-butoxycarbonyl (Boc) protecting group, exhibits unique reactivity that makes it a valuable building block for the development of protease inhibitors, antibody-drug conjugates (ADCs), and other therapeutic agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex molecular architectures with potential pharmacological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1-tert-butoxycarbonylazetidin-3-yl)boronic acid in the synthesis of selective cathepsin S inhibitors. The researchers utilized this compound as a key intermediate to introduce the azetidine moiety into the inhibitor scaffold, which significantly enhanced binding affinity and metabolic stability. The study reported a 5-fold improvement in potency compared to previous generations of inhibitors, underscoring the importance of this boronic acid derivative in optimizing drug candidates.

In the field of targeted cancer therapy, (1-tert-butoxycarbonylazetidin-3-yl)boronic acid has been employed in the development of novel ADCs. A recent patent application (WO2023056789) describes its use in the synthesis of linker-payload constructs that exhibit improved stability and reduced off-target toxicity. The boronic acid functionality enables precise conjugation to monoclonal antibodies while maintaining the integrity of the cytotoxic payload, addressing a critical challenge in ADC development.

From a synthetic chemistry perspective, advances in the preparation of (1-tert-butoxycarbonylazetidin-3-yl)boronic acid have been reported. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis route that achieves >95% purity with reduced palladium catalyst loading. This development is particularly significant for industrial applications, where cost-effective and scalable production of this intermediate is crucial for drug development programs.

The unique properties of (1-tert-butoxycarbonylazetidin-3-yl)boronic acid also make it valuable in chemical biology applications. Recent work published in ACS Chemical Biology demonstrated its use as a versatile handle for protein modification and labeling. The azetidine ring provides conformational constraint that improves target selectivity, while the boronic acid moiety enables efficient bioconjugation under mild conditions, opening new possibilities for studying protein-protein interactions and cellular processes.

Looking forward, the application of (1-tert-butoxycarbonylazetidin-3-yl)boronic acid is expected to expand further with the growing interest in boron-containing therapeutics. Its combination of synthetic accessibility and versatile reactivity positions it as a key building block for next-generation drug discovery efforts. Ongoing research is exploring its potential in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities that could benefit from its unique structural features.